Cas no 52518-11-3 (1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-)

1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo- structure
52518-11-3 structure
Product Name:1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-
CAS No:52518-11-3
MF:C13H20O4
MW:240.295504570007
CID:359428
PubChem ID:23330004
Update Time:2025-04-19

1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-heptanoic acid, 3-methoxy-5-oxo-
    • 7-(3-methoxy-5-oxocyclopenten-1-yl)heptanoic acid
    • 4-methoxy-2-(6-carboxyhexyl)cyclopent-2-en-1-one
    • QZCRXWLNVKNENY-UHFFFAOYSA-N
    • 7-(3-METHOXY-5-OXOCYCLOPENT-1-EN-1-YL)HEPTANOIC ACID
    • SCHEMBL11478391
    • 52518-11-3
    • DTXSID50632976
    • Inchi: 1S/C13H20O4/c1-17-11-8-10(12(14)9-11)6-4-2-3-5-7-13(15)16/h8,11H,2-7,9H2,1H3,(H,15,16)
    • InChI Key: QZCRXWLNVKNENY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C1)=O)CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 240.1362
  • Monoisotopic Mass: 240.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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